Cas no 1120-93-0 (4H-Pyran-4-thione)

4H-Pyran-4-thione structure
4H-Pyran-4-thione structure
Product Name:4H-Pyran-4-thione
CAS No:1120-93-0
MF:C5H4OS
MW:112.149660110474
CID:227278
PubChem ID:136883
Update Time:2025-04-19

4H-Pyran-4-thione Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-thione
    • pyran-4-thione
    • SCHEMBL186300
    • DTXSID70149814
    • 1120-93-0
    • Inchi: 1S/C5H4OS/c7-5-1-3-6-4-2-5/h1-4H
    • InChI Key: WWANKXYUVUCOMI-UHFFFAOYSA-N
    • SMILES: S=C1C=COC=C1

Computed Properties

  • Exact Mass: 111.99832
  • Monoisotopic Mass: 111.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 160°C at 760 mmHg
  • Flash Point: 50.6°C
  • Refractive Index: 1.62
  • PSA: 9.23
  • LogP: 2.00910

4H-Pyran-4-thione Related Literature

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